Cas no 6250-23-3 (Disperse Yellow 23 (Technical Grade))

• Product Name: Disperse Yellow 23 (Technical Grade)
• CAS No: 6250-23-3
• MF: C₁₈H₁₄N₄O
• MW: 302.329963207245
• MDL: MFCD00280210
• CID: 85582
• PubChem ID: 22623
• Update Time: 2025-10-30

Disperse Yellow 23 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Disperse Yellow 23
• p-[[p-(phenylazo)phenyl]azo]phenol
• 4-(4-Hydroxyphenylazo)-azobenzen
• 4'-(Phenylazo)azobenzene-4-ol
• 4-[[4-(phenylazo)phenyl]azo]-pheno
• 4-[4-(Phenylazo)phenylazo]phenol
• 4-<p-(phenylazo)-phenylazo>-phenol
• 4-hydroxy-4'-benzenazoazobenzene
• 4-hydroxybisazobenzene
• 4-hydroxyphenylazo-4-(4-phenylazo)benzene
• C.I. Disperse yellow 23
• Disperse golden yellow E-3RL
• Esterquinone Light Yellow 3RLL
• Laytl Yellow 4RL
• p-[p-phenylazophenylazo]phenol
• Terasil Golden Yellow R
• Disperse yellow RGFL
• 4-[[4-(phenylazo)phenyl]azo]-phenol
• Foron Yellow E-RGFL
• C.I.Disperse Yellow 23
• 4EE3Z6ZLE2
• Terasil Yellow 2RG
• Foron Yellow RGFL ultra-dispersed
• Celliton Fast Yellow 4RL-CF
• 4-[2-[4-(2-Phenyldiazenyl)phenyl]diazenyl]phenol
• W-110094
• Esteroquinone Light Yellow 3RLL
• p-((p-(Phenylazo)phenyl)azo)phenol
• Phenol, p-((p-(phenylazo)phenyl)azo)-
• SCHEMBL21995787
• C.I. 26070
• AS-17184
• Dianix Yellow 5R
• NSC-45565
• EINECS 228-370-0
• 4[4'-(phenylazo)phenylazo]phenol
• Latyl Yellow 4RL
• NSC45565
• SCHEMBL1198024
• NS00043854
• Cibacet Yellow 2RG
• Phenol, p-[[p-(phenylazo)phenyl]azo]-
• Setacyl Yellow P-3RL
• Disperse Yellow 23 (Technical Grade)
• DTXSID1064162
• Disperse Yellow 23 100 microg/mL in Acetonitrile
• AKOS025116969
• SRA Fast Golden Yellow XIII
• AKOS024333105
• Phenol, 4-((4-(phenylazo)phenyl)azo)-
• NSC 45565
• 4-(4-PHENYLAZO-PHENYLAZO)-PHENOL(DISPERSE DYE C.I. 26070)
• 6250-23-3
• Fenacet Fast Yellow 4R
• SCHEMBL20580111
• Phenol, 4-[[4-(phenylazo)phenyl]azo]-
• Nyloquinone Yellow 3R
• Calcophen Yellow 4RL
• Phenol, 4-(2-(4-(2-phenyldiazenyl)phenyl)diazenyl)-
• Acetoquinone Light Yellow 3RLLZ
• Artisil Yellow RGFL
• Setacyl Yellow 3RN
• Phenol, 4-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-
• p-Hydroxy-p-bis azobenzene
• 4-[(4-phenyldiazenylphenyl)diazenyl]phenol
• Foron Yellow RGFL
• RTZYVAQWQXPIAC-UHFFFAOYSA-N
• HY-D0400
• G77832
• CS-0010451
• FD41304
• Disperse Yellow 23, technical grade dye content
• 228-370-0

• MDL： MFCD00280210
• Inchi： 1S/C18H14N4O/c23-18-12-10-17(11-13-18)22-21-16-8-6-15(7-9-16)20-19-14-4-2-1-3-5-14/h1-13,23H/b20-19+,22-21+
• InChI Key： RTZYVAQWQXPIAC-DKHHWMATSA-N
• SMILES： OC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 302.11700
• Monoisotopic Mass: 302.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Density: 1.2276 (rough estimate)
• Boiling Point: 443.37°C (rough estimate)
• Flash Point: 243.7 °C
• Refractive Index: 1.6700 (estimate)
• PSA: 69.67000
• LogP: 6.22300

Disperse Yellow 23 (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Disperse Yellow 23 (Technical Grade)

Comprehensive Technical Overview of Disperse Yellow 23 (CAS No. 6250-23-3)

Disperse Yellow 23 (CAS No. 6250-23-3) is a high-performance synthetic dye widely used in the textile industry for coloring polyester and nylon fabrics. As a technical grade product, it offers excellent thermal stability, lightfastness, and dispersion properties, making it a preferred choice for industrial applications. The dye belongs to the azo dye family, known for its vibrant hues and cost-effectiveness. With increasing demand for sustainable textile solutions, Disperse Yellow 23 has gained attention for its compatibility with eco-friendly dyeing processes.

In recent years, the global textile market has witnessed a surge in searches for eco-friendly dyes and low-impact coloration methods. Disperse Yellow 23 aligns with these trends due to its adaptability to water-saving dyeing techniques like supercritical CO2 dyeing. Researchers and manufacturers frequently inquire about its colorfastness ratings, migration resistance, and compatibility with recycled polyester—key factors driving innovation in sustainable fashion. The dye's molecular structure (C16H12N4O4) contributes to its excellent wash durability, a critical parameter for activewear and outdoor textiles.

The production process of Disperse Yellow 23 technical grade involves precise control of particle size distribution (typically 0.1-2 μm) to ensure optimal dispersion stability in dye baths. This characteristic addresses common industry challenges such as dye agglomeration and uneven coloration. Quality parameters like pH tolerance (4.5-7.0) and thermal decomposition temperature (>250°C) make it suitable for high-temperature dyeing processes. Recent advancements in nanotechnology applications have further enhanced its performance in microfibers and technical textiles.

From an environmental perspective, Disperse Yellow 23 meets stringent international standards including OEKO-TEX® and REACH compliance. The dye's biodegradability profile and low heavy metal content respond to growing consumer demand for non-toxic textile chemicals. Analytical methods such as HPLC purity testing (typically >92%) and spectrophotometric analysis ensure batch-to-batch consistency, a crucial factor for large-scale textile manufacturers requiring color matching precision across global supply chains.

Emerging applications of Disperse Yellow 23 extend beyond traditional textiles into plastic coloration and specialty coatings. Its excellent migration resistance makes it valuable for engineering polymers where color stability under thermal stress is paramount. The dye's UV absorption characteristics have also sparked interest in photostabilizer formulations for automotive interiors. These diversified applications contribute to its growing market presence, with compound annual growth rate projections exceeding 4.5% through 2028 according to industry reports.

Technical specifications of Disperse Yellow 23 highlight its sublimation fastness (4-5 on ISO scale) and perspiration resistance (4+), addressing performance requirements for sportswear and military fabrics. The dye's compatibility with carrier-free dyeing systems reduces energy consumption by 15-20% compared to conventional methods, answering the industry's call for energy-efficient production. These attributes position it as a sustainable alternative in discussions about circular economy practices in textile manufacturing.

Storage and handling recommendations for Disperse Yellow 23 technical grade emphasize protection from moisture absorption and direct sunlight to maintain optimal dispersion properties. Standard packaging includes multi-layer moisture barrier bags with UV-protective coatings, reflecting advancements in dye preservation technology. These practical considerations frequently appear in technical forums discussing dye shelf life extension and inventory management best practices.

Innovation trends surrounding Disperse Yellow 23 include development of low-dust formulations for improved workplace safety and bio-based dispersing agents to enhance environmental profiles. Research into digital color matching systems has improved the dye's integration with automated dispensing equipment, reducing waste in sample preparation. These technological advancements respond to the textile industry's digital transformation and Industry 4.0 adoption.

Market analysis indicates growing preference for Disperse Yellow 23 in developing economies establishing textile manufacturing hubs. The dye's cost-performance ratio and regulatory compliance make it particularly suitable for emerging markets implementing stricter environmental regulations. Global trade data shows increasing shipments to regions investing in synthetic fiber production, with particular demand for high-concentration formulations that reduce transportation costs.

Quality assurance protocols for Disperse Yellow 23 technical grade incorporate spectral fingerprint verification and particle size analysis to guarantee performance consistency. These measures address common purchaser concerns about dye batch variability and reproducibility in large-scale applications. The implementation of blockchain traceability systems for raw materials further enhances supply chain transparency, a growing priority for sustainability-conscious brands.